5-Chloro-6-(4-(2-fluoroethyl)piperazin-1-yl)nicotinonitrile
Overview
Description
“5-Chloro-6-(4-(2-fluoroethyl)piperazin-1-yl)nicotinonitrile” is a chemical compound with the molecular formula C12H14ClFN4 . It is a complex organic compound that may have potential applications in various fields .
Molecular Structure Analysis
The molecular structure of “5-Chloro-6-(4-(2-fluoroethyl)piperazin-1-yl)nicotinonitrile” consists of a piperazine ring attached to a nicotinonitrile group with a fluorine atom . The exact structure can be determined using techniques such as NMR spectroscopy .
Physical And Chemical Properties Analysis
The physical and chemical properties of “5-Chloro-6-(4-(2-fluoroethyl)piperazin-1-yl)nicotinonitrile” can be determined using various analytical techniques. Its molecular weight is 268.718 Da . Other properties such as solubility, melting point, and boiling point are not available in the literature .
Scientific Research Applications
- Researchers have explored the antiviral potential of indole derivatives, including those containing the 5-Chloro-6-(4-(2-fluoroethyl)piperazin-1-yl)nicotinonitrile scaffold .
- For instance, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate exhibited inhibitory activity against influenza A virus with an IC50 of 7.53 μmol/L .
- Other derivatives of 5-Chloro-6-(4-(2-fluoroethyl)piperazin-1-yl)nicotinonitrile demonstrated potent antiviral effects against Coxsackie B4 virus .
Antiviral Activity
Anticancer Potential
Future Directions
The future directions for “5-Chloro-6-(4-(2-fluoroethyl)piperazin-1-yl)nicotinonitrile” could involve further studies on its potential applications. For instance, similar compounds have shown potential as anticancer drugs . Therefore, “5-Chloro-6-(4-(2-fluoroethyl)piperazin-1-yl)nicotinonitrile” could be studied for similar applications .
properties
IUPAC Name |
5-chloro-6-[4-(2-fluoroethyl)piperazin-1-yl]pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClFN4/c13-11-7-10(8-15)9-16-12(11)18-5-3-17(2-1-14)4-6-18/h7,9H,1-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWEOQUFQWFGFDL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCF)C2=C(C=C(C=N2)C#N)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClFN4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-6-(4-(2-fluoroethyl)piperazin-1-yl)nicotinonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[1-(3-fluoro-4-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole](/img/structure/B2654879.png)
![8-(3-Chloro-4-methylphenyl)-1-methyl-3-(2-piperidylethyl)-1,3,5-trihydroimidaz olidino[1,2-h]purine-2,4-dione](/img/structure/B2654886.png)
![N-(3-chloro-4-fluorophenyl)-2-(7-oxo-3-(pyridin-4-yl)isothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide](/img/structure/B2654891.png)
![Benzyl 3-[(5-bromopyrimidin-2-yl)oxy]pyrrolidine-1-carboxylate](/img/structure/B2654896.png)
![2-ethyl-N-(2-(6-(isopropylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)butanamide](/img/structure/B2654902.png)